Cas no 1021118-22-8 (2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[(3-methoxyphenyl)methyl]acetamide)

• Product Name: 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[(3-methoxyphenyl)methyl]acetamide
• CAS No: 1021118-22-8
• MF: C₂₁H₂₆N₂O₄S
• MW: 402.507144451141
• CID: 5887794
• PubChem ID: 44015474
• Update Time: 2025-07-17

2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[(3-methoxyphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[(3-methoxyphenyl)methyl]acetamide
• N-(3-methoxybenzyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide
• 1021118-22-8
• AKOS024633888
• F2267-0068
• VU0490580-1

• Inchi： 1S/C21H26N2O4S/c1-27-19-10-7-8-17(14-19)16-22-21(24)15-18-9-5-6-13-23(18)28(25,26)20-11-3-2-4-12-20/h2-4,7-8,10-12,14,18H,5-6,9,13,15-16H2,1H3,(H,22,24)
• InChI Key： DWRWELVFMKCOIV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCCCC1CC(NCC1C=CC=C(C=1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 402.16132849g/mol
• Monoisotopic Mass: 402.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[(3-methoxyphenyl)methyl]acetamide

Professional Introduction to Compound with CAS No. 1021118-22-8 and Product Name: 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[(3-methoxyphenyl)methyl]acetamide

Compound with the CAS number 1021118-22-8 and the product name 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[(3-methoxyphenyl)methyl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a benzenesulfonyl moiety and a piperidine ring, makes it a versatile scaffold for designing novel therapeutic agents.

The benzenesulfonyl group in the compound’s structure is particularly noteworthy, as it is frequently employed in medicinal chemistry for its ability to modulate biological activity. This moiety can interact with various biological targets, including enzymes and receptors, thereby influencing cellular processes. In recent years, the incorporation of benzenesulfonyl groups into drug candidates has been associated with enhanced binding affinity and selectivity, which are critical factors in the development of effective therapeutics.

Furthermore, the piperidine ring in the compound contributes to its pharmacological properties by influencing solubility, metabolic stability, and receptor binding affinity. Piperidine derivatives are well-documented in the literature for their role in central nervous system (CNS) drugs, cardiovascular agents, and anti-inflammatory medications. The specific arrangement of atoms in this compound’s structure suggests potential interactions with a wide range of biological targets, making it a promising candidate for further investigation.

The acetamide moiety at the N-terminal position of the molecule adds another layer of complexity, enabling diverse chemical modifications that can fine-tune its pharmacological profile. Acetamides are commonly found in pharmaceuticals due to their stability and ability to enhance drug-like properties such as bioavailability and metabolic clearance. The presence of a 3-methoxyphenyl group further enhances the compound’s structural diversity, potentially influencing its pharmacokinetic behavior and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging these tools, scientists have been able to identify novel binding pockets and interaction mechanisms that were previously unknown. This has led to a surge in interest regarding compounds like 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[(3-methoxyphenyl)methyl]acetamide, as they offer a rich structural framework for drug discovery efforts.

In particular, studies have shown that derivatives of this compound class exhibit promising activity against various therapeutic targets. For instance, modifications to the benzenesulfonyl group have been linked to enhanced efficacy in inhibiting certain kinases and enzymes involved in cancer pathways. Similarly, alterations to the piperidine scaffold have been associated with improved binding affinity for receptors implicated in neurological disorders. These findings underscore the importance of structural optimization in developing next-generation pharmaceuticals.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying lead compounds. By analyzing vast datasets of chemical structures and their biological activities, these algorithms can predict the potential efficacy of novel molecules with remarkable precision. This approach has been particularly valuable for compounds like 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[(3-methoxyphenyl)methyl]acetamide, as it allows researchers to prioritize candidates based on their predicted pharmacological profiles.

Experimental validation remains a crucial step in confirming the hypotheses generated by computational methods. Researchers have employed various techniques, including high-throughput screening (HTS) and X-ray crystallography, to elucidate the binding modes of these compounds with their target proteins. Such studies not only validate computational predictions but also provide insights into how structural modifications can be made to improve drug potency and selectivity.

The versatility of 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[(3-methoxyphenyl)methyl]acetamide extends beyond its potential as a standalone therapeutic agent. Its structural features make it an excellent starting point for generating libraries of analogs that can be screened for novel biological activities. By systematically modifying specific functional groups while maintaining key structural motifs, chemists can explore a wide spectrum of pharmacological possibilities.

One particularly exciting area of research involves using this compound as a probe to understand complex biological pathways. By studying how different analogs interact with various targets, researchers can gain insights into disease mechanisms and identify new therapeutic opportunities. This approach aligns well with current trends in precision medicine, where individualized treatment strategies are tailored based on genetic and molecular profiles.

The synthesis of 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[(3-methoxyphenyl)methyl]acetamide presents unique challenges due to its intricate structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules on scales suitable for preclinical studies. Techniques such as multi-step organic synthesis combined with automated purification processes have significantly reduced production times and costs.

As interest in this compound grows, so does the need for robust analytical methods to characterize its properties accurately. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed techniques for confirming molecular identity and purity. These methods are essential for ensuring consistency across different batches and for supporting regulatory submissions.

The regulatory landscape for novel pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. Compounds like 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[(3-methoxyphenyl)methyl]acetamide must undergo comprehensive preclinical studies before entering human trials. These studies assess toxicity profiles, pharmacokinetic behavior, and interactions with potential targets to ensure that only safe and effective candidates progress further along the development pipeline.

In conclusion,2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[(3-methoxyphenyl)methyl]acetamide represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups offers multiple opportunities for interaction with biological targets while providing a scaffold amenable to further optimization through medicinal chemistry techniques. The ongoing research into this compound underscores its potential as an important tool in addressing unmet medical needs across various therapeutic areas.